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Compound of Interest

Compound Name: 2-Deoxy-D-glucose-13C-1

Cat. No.: B118126

For Researchers, Scientists, and Drug Development
Professionals

This guide provides a comprehensive overview of 2-Deoxy-D-glucose-13C-1, a stable isotope-
labeled analog of glucose, widely utilized in metabolic research. It details the compound's
properties, its mechanism of action as a glycolysis inhibitor, and its application in metabolic flux
analysis. This document also outlines generalized experimental protocols for its use in cell
culture and subsequent analysis by Nuclear Magnetic Resonance (NMR) spectroscopy and
Mass Spectrometry (MS), alongside a conceptual framework for its chemical synthesis.

Core Concepts

2-Deoxy-D-glucose-13C-1 is an isotopically labeled version of 2-Deoxy-D-glucose (2-DG),
where the carbon atom at the first position (C1) is replaced with its heavier, non-radioactive
isotope, carbon-13.[1][2] This labeling makes it a powerful tool for tracing the fate of glucose in
metabolic pathways without the complications of radioactivity.[1] Like its unlabeled counterpart,
2-Deoxy-D-glucose-13C-1 is a glucose analog that competitively inhibits glycolysis.[1][3]

Physicochemical Properties

A summary of the key quantitative data for 2-Deoxy-D-glucose-13C-1 is presented in the table
below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula BBCCsH120s5 [415]
Molecular Weight 165.15 g/mol [41[5]

CAS Number 201612-55-7 [4][5]
Isotopic Purity =99 atom % 13C [4115]
Chemical Purity >98%

Form Solid [4]

Melting Point 146-147 °C [4]
Solubility Soluble in water and DMSO.

Mechanism of Action: Inhibition of Glycolysis

2-Deoxy-D-glucose-13C-1 enters the cell via glucose transporters (GLUTs) and is
subsequently phosphorylated by hexokinase (HK) to produce 2-Deoxy-D-glucose-13C-1-6-
phosphate.[4][6][7] Unlike glucose-6-phosphate, this phosphorylated analog cannot be
isomerized to fructose-6-phosphate by phosphoglucose isomerase (PGI), effectively halting the
glycolytic pathway at this stage.[6][7][8] The accumulation of 2-Deoxy-D-glucose-13C-1-6-
phosphate also competitively inhibits hexokinase, further reducing glucose metabolism.[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 2-Deoxy-D-glucose-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b118126?utm_src=pdf-body-img
https://www.benchchem.com/product/b118126?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/2-deoxy-d-glucose-13c-1.html
https://www.invivochem.com/2-deoxy-d-glucose-13c-1.html
https://www.invivochem.com/2-deoxy-d-glucose-13c-1.html
https://ouci.dntb.gov.ua/en/works/lxdxGx8l/
https://www.researchgate.net/publication/386566914_2-Deoxy-D-Glucose_A_Glycolysis_Inhibitor_in_the_Treatment_of_Cancer
https://www.sigmaaldrich.com/US/en/product/aldrich/731978
https://synapse.patsnap.com/article/what-is-the-mechanism-of-2-deoxyglucose
https://pmc.ncbi.nlm.nih.gov/articles/PMC6982256/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6982256/
https://en.wikipedia.org/wiki/2-Deoxy-D-glucose
https://www.benchchem.com/product/b118126#what-is-2-deoxy-d-glucose-13c-1
https://www.benchchem.com/product/b118126#what-is-2-deoxy-d-glucose-13c-1
https://www.benchchem.com/product/b118126#what-is-2-deoxy-d-glucose-13c-1
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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